3-[(2-Pyridylmethyl)amino]propanamide

• Molecular Formula: C9H13N3O
• Molecular Weight: 179.22 g/mol
• IUPAC Name: 3-(pyridin-2-ylmethylamino)propanamide
• InChI: InChI=1S/C9H13N3O/c10-9(13)4-6-11-7-8-3-1-2-5-12-8/h1-3,5,11H,4,6-7H2,(H2,10,13)
• InChI Key: LJERIEZSFFLIIC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CNCCC(=O)N

Description

3-[(2-Pyridylmethyl)amino]propanamide is a useful research compound. Its molecular formula is C9H13N3O and its molecular weight is 179.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-[(2-Pyridylmethyl)amino]propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-[(2-Pyridylmethyl)amino]propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Acrylamide (3.29 g; 46.24 mmol) and triethylamine (0.468 g; 4.624 mmol; 6.62 μl)) are added dropwise in succession at ambient temperature, with stirring and under an argon atmosphere, to a solution of 2-(aminomethyl)-pyridine (5 g; 46.24 mmol; 4.77 ml) in 19 ml of dimethylformamide. The reaction mixture is then heated to 40° C. and stirred at that temperature for 72 hours. At the end of the reaction, the reaction mixture is concentrated and the residue is purified by chromatography on silica gel (eluant: CH2Cl2/EtOH/NH4OH 80/20/2) to yield the title product in the form of a yellow oil.